Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir
Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir
An impurity of Atazanavir
Brand Name:
Vulcanchem
CAS No.:
198904-86-8
VCID:
VC0194255
InChI:
InChI=1S/C32H42N4O5/c1-31(2,3)40-29(38)34-27(20-23-12-8-7-9-13-23)28(37)22-36(35-30(39)41-32(4,5)6)21-24-15-17-25(18-16-24)26-14-10-11-19-33-26/h7-19,27-28,37H,20-22H2,1-6H3,(H,34,38)(H,35,39)/t27-,28-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)OC(C)(C)C)O
Molecular Formula:
C32H42N4O5
Molecular Weight:
562.7 g/mol
Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir
CAS No.: 198904-86-8
Impurities
VCID: VC0194255
Molecular Formula: C32H42N4O5
Molecular Weight: 562.7 g/mol
Purity: > 95%
CAS No. | 198904-86-8 |
---|---|
Product Name | Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir |
Molecular Formula | C32H42N4O5 |
Molecular Weight | 562.7 g/mol |
IUPAC Name | tert-butyl N-[[(2S,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylbutyl]-[(4-pyridin-2-ylphenyl)methyl]amino]carbamate |
Standard InChI | InChI=1S/C32H42N4O5/c1-31(2,3)40-29(38)34-27(20-23-12-8-7-9-13-23)28(37)22-36(35-30(39)41-32(4,5)6)21-24-15-17-25(18-16-24)26-14-10-11-19-33-26/h7-19,27-28,37H,20-22H2,1-6H3,(H,34,38)(H,35,39)/t27-,28-/m0/s1 |
Standard InChIKey | KYSDBVSJLBOZDZ-NSOVKSMOSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CC=CC=C1)[C@H](CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)OC(C)(C)C)O |
SMILES | CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)OC(C)(C)C)O |
Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)OC(C)(C)C)O |
Appearance | Solid powder |
Description | An impurity of Atazanavir |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | Des-N-(methoxycarbonyl)-L-tert-leucine Bis-Boc Atazanavir |
PubChem Compound | 12084688 |
Last Modified | Nov 11 2021 |
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